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Compound of Interest

Compound Name: Halazone

Cat. No.: B1210301 Get Quote

Essential Safety and Handling Guide for
Halazone
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Halazone, including personal protective equipment (PPE) recommendations,

procedural guidance for safe handling, and disposal plans.

Key Safety Information and Data
Proper handling of Halazone requires an understanding of its physical and chemical

properties. The following table summarizes key quantitative data for quick reference.
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Parameter Value Source

Chemical Name
p-(Dichlorosulfamoyl)benzoic

acid
[1]

CAS Number 80-13-7 [2]

Molecular Formula C7H5Cl2NO4S [2]

Molecular Weight 270.09 g/mol [3]

Melting Point
136°C (lit.) or 213°C

(decomposes)
[2][4]

Solubility

Slightly soluble in water;

soluble in alcohol, glacial

acetic acid, and alkali

solutions.

[4]

Permissible Exposure Limit

(PEL)
Not established by OSHA. [4]

Threshold Limit Value (TLV) Not recommended by ACGIH. [4]

Personal Protective Equipment (PPE)
When handling Halazone, especially in its powdered form, a comprehensive suite of personal

protective equipment is crucial to minimize exposure and ensure safety.

Eye Protection:

Wear splash goggles to protect against dust and potential splashes.[1][3]

Skin Protection:

Wear a lab coat or a disposable laboratory suit (e.g., Tyvek®).[1][3][4]

Use chemically impermeable gloves. It is recommended to wear two pairs of dissimilar

protective gloves when handling the neat chemical.[2][4] Always inspect gloves before use

and wash hands thoroughly after handling.[2]
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Respiratory Protection:

In case of insufficient ventilation or when weighing and diluting the neat chemical, use a

NIOSH-approved half-face respirator with an organic vapor/acid gas cartridge and a

dust/mist filter.[1][4][5] A dust respirator is also recommended.[1][3]

Experimental Protocol: Safe Handling of Halazone
Following a strict protocol for handling Halazone is essential to prevent contamination and

exposure.

1. Preparation and Weighing:

Handle Halazone in a well-ventilated area, preferably within a fume hood, to minimize

inhalation of dust.[1][2]

Use non-sparking tools to prevent ignition sources.[2]

When weighing, do so carefully to avoid generating dust.

2. Dissolving and Use:

When dissolving Halazone, be aware that it hydrolyzes in water to release hypochlorous

acid and chlorine gas.[4][6]

Use appropriate glassware and ensure it is clean and dry before use to prevent unwanted

reactions.

Solutions of Halazone are unstable and lose chlorine rapidly.[4] Prepare solutions fresh for

each use.

3. Storage:

Store Halazone in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Protect the chemical from exposure to light.[5]

Store it away from incompatible materials such as oxidizing agents and foodstuffs.[1][2]
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4. Disposal:

Dispose of unused Halazone by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[2]

Do not discharge Halazone or its solutions into sewer systems.[2]

Contaminated packaging should be triple-rinsed (or equivalent) and can then be offered for

recycling, reconditioning, or disposed of in a sanitary landfill after being punctured to prevent

reuse.[2]

Emergency Procedures
Spill Response:

In the event of a Halazone spill, follow these steps to ensure safe cleanup.
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Spill Occurs

Isolate Spill Area
(25m for solids)

Remove All Sources
of Ignition

Don Appropriate PPE

Dampen Solid Spill with
60-70% Ethanol

Transfer Dampened Material
to a Suitable Container

Use Absorbent Paper Dampened
with Ethanol to Clean Residue

Seal Contaminated Materials
in a Vapor-Tight Plastic Bag

Wash Contaminated Surfaces with
Ethanol, then Soap and Water

Verify Area is Clean
Before Re-entry

Spill Cleanup Complete

Click to download full resolution via product page

Caption: Workflow for handling a Halazone spill.
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First Aid:

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[2]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water. Consult a doctor if irritation occurs.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present. Seek immediate medical attention.[1][2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a doctor or Poison Control Center immediately.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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